2-(piperidin-3-yl)-1H-benzo[d]imidazole
Overview
Description
2-(piperidin-3-yl)-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C12H15N3 and its molecular weight is 201.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Piperidine Derivatives :
- Shevchuk et al. (2012) developed a method for preparing 3- and 4-(1H-azol-1-yl)piperidines, including benzo analogues, through arylation of azoles with bromopyridines and subsequent pyridine ring reduction (Shevchuk et al., 2012).
Anti-Inflammatory Agents :
- Li et al. (2015) discovered a 2-(piperidin-4-yl)-1H-benzo[d]imidazole derivative with potent anti-inflammatory activity. This compound showed inhibitory activity on NO and TNF-α production in macrophages and exhibited in vivo anti-inflammatory activity exceeding that of ibuprofen (Li et al., 2015).
Corrosion Inhibition :
- Yadav et al. (2016) studied benzimidazole derivatives, including a piperidine-substituted compound, as corrosion inhibitors for steel in hydrochloric acid. These compounds showed high inhibition efficiency, with the piperidine derivative exhibiting 92.9% efficiency at specific conditions (Yadav et al., 2016).
Antimicrobial Activity :
- Parmar et al. (2018) synthesized new compounds including 2-(furan-2-yl)-1-(piperidine-4-yl)-1H-benzo[d]imidazole derivatives. These compounds demonstrated antimicrobial activity against various bacterial and fungal species (Parmar et al., 2018).
Antitubercular Agents :
- Raju et al. (2020) synthesized 5-chloro-1-(piperidin-4-yl)-1H-benzo[d]imidazole-2(3H)-one derivatives showing potent antitubercular activity in screening against mycobacterium species (Raju et al., 2020).
NMDA Receptor Ligands :
- Wright et al. (1999) identified 4-benzyl-1-piperidinylalkynylpyrroles, pyrazoles, and imidazoles, including a 1H-imidazol-4-yl piperidine compound, as potent antagonists of the NR1A/2B subtype of the NMDA receptor, relevant to Parkinson's disease research (Wright et al., 1999).
Anticancer Agents :
- Tang et al. (2021) synthesized cyclic amine-bearing benzimidazole carboxamide derivatives, including a piperidin-4-yl 1H-benzo[d]imidazole compound, as potent anticancer agents. One compound exhibited significant PARP1/2 inhibitory activity and selective antineoplastic activity (Tang et al., 2021).
Mechanism of Action
Target of Action
The primary target of 2-(piperidin-3-yl)-1H-benzo[d]imidazole is the NLRP3 inflammasome , a cytosolic pattern recognition receptor . This receptor plays a fundamental role in the response to exogenous and endogenous stimuli .
Mode of Action
The compound binds to the NLRP3 inflammasome . This binding inhibits NLRP3 activation, which in turn inhibits IL-1β release in differentiated THP-1 cells . The compound’s ability to inhibit NLRP3-dependent pyroptosis has also been confirmed .
Biochemical Pathways
The inhibition of the NLRP3 inflammasome by this compound affects the downstream pathway of IL-1β release . This results in the inhibition of pyroptosis, a form of programmed cell death .
Pharmacokinetics
The compound’s ability to penetrate the central nervous system (cns) has been noted .
Result of Action
The result of the compound’s action is the inhibition of IL-1β release and pyroptosis in PMA-differentiated THP-1 cells stimulated with LPS/ATP . This suggests that the compound could have potential therapeutic applications in conditions where the NLRP3 inflammasome is implicated.
Action Environment
It is known that the compound’s activity can be modulated via manipulation of the benzimidazole n1 substituent .
Safety and Hazards
While specific safety and hazard information for “2-(piperidin-3-yl)-1H-benzo[d]imidazole” is not available, general safety measures for handling similar compounds include avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, ensuring adequate ventilation, and keeping people away from and upwind of spill/leak .
Future Directions
Piperidine and its derivatives have shown promising therapeutic values for treating incurable diseases . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . This suggests that “2-(piperidin-3-yl)-1H-benzo[d]imidazole” and similar compounds may have potential future applications in medicinal chemistry.
Biochemical Analysis
Biochemical Properties
The biochemical properties of 2-(Piperidin-3-yl)-1H-benzo[d]imidazole are not fully explored yet. Piperidine derivatives are known to interact with various enzymes, proteins, and other biomolecules
Cellular Effects
Some piperidine derivatives have been found to inhibit NLRP3-dependent pyroptosis and IL-1β release in PMA-differentiated THP-1 cells stimulated with LPS/ATP
Molecular Mechanism
It is known that some piperidine derivatives can bind to the NLRP3 inflammasome, a protein complex responsible for the activation of inflammatory responses
Properties
IUPAC Name |
2-piperidin-3-yl-1H-benzimidazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3/c1-2-6-11-10(5-1)14-12(15-11)9-4-3-7-13-8-9/h1-2,5-6,9,13H,3-4,7-8H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQZIJJKVPOTLRE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C2=NC3=CC=CC=C3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10415540 | |
Record name | 2-(Piperidin-3-yl)-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10415540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
123771-23-3 | |
Record name | 2-(Piperidin-3-yl)-1H-benzimidazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10415540 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(piperidin-3-yl)-1H-1,3-benzodiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.